Cas no 1214360-02-7 (3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine)

• Product Name: 3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine
• CAS No: 1214360-02-7
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4801791
• Update Time: 2025-07-02

3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)-2-(4-fluorophenyl)pyridine
• 3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine

• Inchi： 1S/C12H8F3NO/c13-9-5-3-8(4-6-9)11-10(17-12(14)15)2-1-7-16-11/h1-7,12H
• InChI Key： YBZLWUBKILRTNH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=CC=CN=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine

Comprehensive Overview of 3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine (CAS No. 1214360-02-7)

3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine (CAS No. 1214360-02-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and 4-fluorophenyl substituents, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

The growing interest in fluorinated compounds like 3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine stems from their enhanced metabolic stability and bioavailability. These properties make them ideal candidates for addressing challenges in drug design, such as improving blood-brain barrier (BBB) penetration—a hot topic in neurodegenerative disease research. Recent studies highlight the compound's potential in targeting G-protein-coupled receptors (GPCRs), which are critical in treating conditions like Parkinson's and Alzheimer's diseases.

From an industrial perspective, CAS No. 1214360-02-7 is valued for its synthetic efficiency. The incorporation of difluoromethoxy groups into pyridine scaffolds is a strategic approach to modulate electronic effects and lipophilicity, factors that align with current trends in fragment-based drug discovery (FBDD). This methodology, widely discussed in AI-driven drug development forums, emphasizes the importance of small-molecule building blocks like this compound.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional halogenated analogs, 3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine exhibits a favorable eco-toxicity profile, aligning with the pharmaceutical industry's shift toward green chemistry. This aspect resonates with sustainability-focused searches, such as "biodegradable fluorochemicals" or "safer fluorinated intermediates," frequently queried in scientific databases.

Analytical characterization of CAS No. 1214360-02-7 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring precise quality control. These methods are pivotal for researchers investigating structure-activity relationships (SAR), a recurring theme in medicinal chemistry publications. The compound's crystalline form and solubility data are additional points of interest for formulation scientists.

In summary, 3-(Difluoromethoxy)-2-(4-fluorophenyl)pyridine represents a convergence of innovation in fluorine chemistry and drug development. Its relevance to cutting-edge topics like precision medicine and computational molecular modeling ensures its continued prominence in scientific literature and patent filings. As demand grows for target-specific therapeutics, this compound is poised to remain a focal point in interdisciplinary research.